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Compound of Interest

Compound Name: Boc-Leu-Ser-Thr-Arg-AMC

Cat. No.: B15624219

Get Quote

For researchers, scientists, and drug development professionals, this guide provides a

comprehensive overview of the fluorogenic substrate Boc-L-Leucyl-L-Seryl-L-Threonyl-L-

Arginine-4-Methylcoumaryl-7-Amide (Boc-LSTR-AMC). This document details its chemical and

physical properties, experimental protocols for its use in enzymatic assays, and the underlying

principles of its application.

Core Product Information
Boc-LSTR-AMC is a synthetic peptide substrate used in fluorescence-based enzyme assays. It

is a valuable tool for studying the activity of proteases such as activated protein C (APC),

proteasomes, and trypsin.[1] The principle of its use lies in the enzymatic cleavage of the

amide bond between the arginine residue and the fluorescent 7-amino-4-methylcoumarin

(AMC) group. Upon cleavage, the free AMC exhibits a significant increase in fluorescence,

which can be monitored in real-time to determine enzyme activity. This property makes Boc-

LSTR-AMC particularly useful for high-throughput screening of enzyme inhibitors and for kinetic

studies.[2]

Physicochemical and Spectroscopic Data
A summary of the quantitative data for Boc-LSTR-AMC and its trifluoroacetate salt is presented

below. This information is crucial for accurate preparation of stock solutions and for conducting
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experiments.

Property Value Notes

Synonyms
Boc-Leu-Ser-Thr-Arg-AMC,

Boc-LSTR-AMC

CAS Number 73554-93-5

Molecular Formula C₃₄H₅₂N₈O₁₀

Molecular Weight 732.82 g/mol

Molecular Formula (TFA salt) C₃₄H₅₂N₈O₁₀·C₂HF₃O₂ [2]

Molecular Weight (TFA salt) 846.85 g/mol [2]

Purity

High purity, with less than 2%

contamination detectable by

HPLC.[1]

Excitation Wavelength 390 nm

As used in a proteasome

activity assay.[3] The typical

range for AMC is 340-380 nm.

Emission Wavelength 460 nm

As used in a proteasome

activity assay.[3] The typical

range for AMC is 440-460 nm.

Solubility

Described as a water-soluble

peptide. Specific quantitative

data is not readily available.

For the similar substrate Boc-

LRR-AMC, solubilities are:

DMF: 14 mg/ml, DMSO: 12

mg/ml, Ethanol: 10 mg/ml,

PBS (pH 7.2): 1 mg/ml.[4]

Storage Store at ≤ -10 °C.[2]

Enzyme Kinetics
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Boc-LSTR-AMC is a substrate for activated protein C. The kinetic parameters for this

interaction have been reported as follows:

Enzyme Kₘ kcat

Activated Protein C 3.3 x 10⁻⁴ M 8.4 s⁻¹

Experimental Protocols
Detailed methodologies for the use of Boc-LSTR-AMC in enzyme activity assays are provided

below. Please note that while a specific protocol for a proteasome assay is available, the

protocol for other proteases is a general guide adapted from similar AMC-based substrates and

should be optimized for your specific experimental conditions.

Proteasome Activity Assay
This protocol is based on a published method for measuring the trypsin-like activity of the 26S

proteasome in tissue lysates.[3]

Materials:

Boc-LSTR-AMC

26S proteasome buffer (50 mM Tris, 1 mM EDTA, 150 mM NaCl, 5 mM MgCl₂, pH 7.5, with

freshly added 0.5 mM DTT)

ATP solution

Protein sample (e.g., tissue lysate)

96-well black microplate

Fluorescence plate reader

Procedure:

Prepare the 26S proteasome buffer and equilibrate all reagents to the assay temperature

(e.g., 37 °C).
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Prepare a stock solution of Boc-LSTR-AMC in a suitable solvent (e.g., DMSO).

In a 96-well black microplate, prepare the reaction mixture with a total volume of 100 µl.

Each well should contain:

20 µg of protein supernatant (lysate)

100 µM ATP in 26S buffer

Initiate the reaction by adding Boc-LSTR-AMC to a final concentration of 100 µM.

Immediately place the plate in a fluorescence plate reader and measure the increase in

fluorescence at an excitation wavelength of 390 nm and an emission wavelength of 460 nm.

Record fluorescence measurements at regular intervals (e.g., every 15 minutes) for a

desired period (e.g., 2 hours).

The rate of the reaction can be determined from the linear portion of the fluorescence versus

time plot.

General Protease Assay (for Activated Protein C or
Trypsin)
This is a general protocol that can be adapted for measuring the activity of activated protein C

or trypsin. Optimization of buffer conditions, enzyme concentration, and substrate concentration

is recommended.

Materials:

Boc-LSTR-AMC

Assay buffer (e.g., Tris-based buffer at optimal pH for the enzyme)

Purified enzyme (Activated Protein C or Trypsin)

96-well black microplate

Fluorescence plate reader
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Procedure:

Prepare a stock solution of Boc-LSTR-AMC in DMSO.

Dilute the enzyme to the desired concentration in the assay buffer. Keep the enzyme on ice.

In a 96-well black microplate, add the diluted enzyme solution to each well.

To initiate the reaction, add the Boc-LSTR-AMC substrate solution to each well. The final

substrate concentration should be optimized, ideally around the Kₘ value if known.

Immediately place the plate in a fluorescence plate reader pre-set to the appropriate

temperature (typically 37 °C).

Measure the increase in fluorescence intensity over time at an excitation wavelength in the

range of 340-390 nm and an emission wavelength in the range of 440-460 nm.

Determine the initial reaction velocity (V₀) from the linear portion of the fluorescence versus

time plot.

Visualizations
The following diagrams illustrate the key processes and workflows associated with the use of

Boc-LSTR-AMC.
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Enzymatic Cleavage of Boc-LSTR-AMC
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Caption: Enzymatic cleavage of Boc-LSTR-AMC by a protease, releasing a fluorescent AMC

molecule.
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Experimental Workflow for Enzyme Assay
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Caption: A typical experimental workflow for an enzyme activity assay using Boc-LSTR-AMC.
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Relationship between Enzyme Activity and Fluorescence
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Caption: The logical relationship illustrating how enzyme activity correlates with the measured

fluorescence signal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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